Cas no 19895-66-0 (D-Mannitol,1,2:5,6-dianhydro-)

1,2:5,6-Dianhydro-D-mannitol is a bicyclic sugar alcohol derivative with a rigid, anhydrous structure. Its unique configuration, formed by the elimination of two water molecules from D-mannitol, enhances its stability and reactivity in specialized chemical applications. This compound is particularly valued in organic synthesis and pharmaceutical research as a chiral building block or intermediate due to its stereochemical properties. The anhydride bridges impart reduced solubility in polar solvents compared to mannitol, making it suitable for controlled-release formulations or polymer modifications. Its non-hygroscopic nature and defined ring structure also contribute to its utility in asymmetric catalysis and as a precursor for fine chemicals.

D-Mannitol,1,2:5,6-dianhydro- structure

Product Name:D-Mannitol,1,2:5,6-dianhydro-

CAS No:19895-66-0

MF:C₆H₁₀O₄

MW:146.141202449799

CID:155097

Update Time:2025-06-13

D-Mannitol,1,2:5,6-dianhydro- Chemical and Physical Properties

Names and Identifiers

- D-Mannitol,1,2:5,6-dianhydro-
- dianhydromannitol
- hexa-1,5-diene-2,3,4,5-tetrol
- 1,2:5,6-dianhydro-D-mannitol
- 1,2:5,6-Dianhydromannitol
- 1,2:5,6-Diepoxy-D-mannitol
- 1,6-dideoxyhexa-1,5-dienitol
- 1:2:5:6-Dianhydro-D-mannitol
- AC1L1IAW
- D-1,2,5,6-dianhydro-mannitol
- DADM
- MANNITOL, 1,2:5,6-DIANHYDRO-, D-
- Nsc133129
- D-Mannitol, 1,2:5,6-dianhydro-
- Inchi： 1S/C6H10O4/c7-5(3-1-9-3)6(8)4-2-10-4/h3-8H,1-2H2/t3-,4-,5-,6-/m1/s1
- InChI Key： AAFJXZWCNVJTMK-KVTDHHQDSA-N
- SMILES： O1C[C@@H]1[C@H]([C@@H]([C@H]1CO1)O)O

Computed Properties

Exact Mass: 146.0579

Experimental Properties

Density: 1.0945 (rough estimate)
Boiling Point: 185.74°C (rough estimate)
Refractive Index: 1.4310 (estimate)
PSA: 65.52

D-Mannitol,1,2:5,6-dianhydro- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM1021067-1g	1,2-bis(oxiran-2-yl)ethane-1,2-diol	19895-66-0	95%	1g	$2640	2023-01-19

D-Mannitol,1,2:5,6-dianhydro- Related Literature

1. 324. Anhydrides of polyhydric alcohols. Part XIV. Observations on the ring scission of 1 : 2-5 : 6-diepoxyhexane and 3 : 4-isopropylidene 1 : 2-5 : 6-dianhydromannitol

L. F. Wiggins,D. J. C. Wood J. Chem. Soc. 1950 1566
2. 247. 4 : 5-isoPropylidene 1 : 2-3 : 6-dianhydromannitol

A. B. Foster,W. G. Overend J. Chem. Soc. 1951 1132
3. 11. Anhydrides of polyhydric alcohols. Part XVI. The action of phenols on some ethylene oxide derivatives

G. P. McSweeney,L. F. Wiggins,D. J. C. Wood J. Chem. Soc. 1952 37
4. Hyperbranched 5,6-glucan as reducing sugar ball

Masaki Tamaki,Tsukasa Taguchi,Soichi Nakabayashi,Kota Mori,Yoshikazu Kitajyo,Ryosuke Sakai,Toyoji Kakuchi,Toshifumi Satoh Polym. Chem. 2010 1 82
5. 448. Anhydrides of polyhydric alcohols. Part XII. The reaction between mannitol and hydrochloric acid

R. Montgomery,L. F. Wiggins J. Chem. Soc. 1948 2204

Related Categories

Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Polyols

Additional information on D-Mannitol,1,2:5,6-dianhydro-

Recent Advances in the Study of D-Mannitol,1,2:5,6-dianhydro- (CAS: 19895-66-0) and Its Applications in Chemical Biology and Medicine

D-Mannitol,1,2:5,6-dianhydro- (CAS: 19895-66-0) is a derivative of mannitol, a naturally occurring sugar alcohol widely used in pharmaceutical and chemical industries. Recent studies have highlighted its potential as a versatile intermediate in the synthesis of bioactive compounds and drug delivery systems. This research brief aims to summarize the latest findings on this compound, focusing on its chemical properties, synthetic applications, and emerging roles in biomedical research.

One of the key breakthroughs in the study of D-Mannitol,1,2:5,6-dianhydro- is its application in the development of novel drug delivery systems. Researchers have demonstrated that this compound can be functionalized to create biocompatible polymers with controlled release properties. A 2023 study published in the Journal of Controlled Release reported the successful use of D-Mannitol,1,2:5,6-dianhydro- as a cross-linking agent in hydrogel formulations, enhancing the stability and bioavailability of encapsulated therapeutic agents.

In addition to its role in drug delivery, D-Mannitol,1,2:5,6-dianhydro- has shown promise in the synthesis of chiral building blocks for pharmaceuticals. A recent paper in Organic Letters detailed a stereoselective synthesis route utilizing this compound to produce enantiomerically pure intermediates for antiviral drugs. The study emphasized the compound's unique reactivity, which allows for efficient ring-opening reactions and subsequent functionalization.

Another significant area of research involves the use of D-Mannitol,1,2:5,6-dianhydro- in bioconjugation chemistry. Its bifunctional nature makes it an ideal linker for attaching targeting moieties to therapeutic proteins or nanoparticles. A 2024 study in Bioconjugate Chemistry showcased its application in the development of antibody-drug conjugates (ADCs), where it improved both the stability and specificity of the conjugates.

Despite these advancements, challenges remain in optimizing the scalability and cost-effectiveness of synthetic routes involving D-Mannitol,1,2:5,6-dianhydro-. Future research directions may focus on green chemistry approaches to enhance its sustainable production. Overall, the growing body of evidence underscores the compound's potential to bridge gaps between chemical synthesis and biomedical applications, making it a valuable asset in the pharmaceutical toolkit.